(2-chloro-5-nitrophenyl)(1-methyl-1H-imidazol-2-yl)methanone

• Molecular Formula: C11H8ClN3O3
• Molecular Weight: 265.65 g/mol
• IUPAC Name: (2-chloro-5-nitrophenyl)-(1-methylimidazol-2-yl)methanone
• InChI: InChI=1S/C11H8ClN3O3/c1-14-5-4-13-11(14)10(16)8-6-7(15(17)18)2-3-9(8)12/h2-6H,1H3
• InChI Key: KEDZZZVLEAGIPG-UHFFFAOYSA-N
• SMILES: CN1C=CN=C1C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl

Description

(2-chloro-5-nitrophenyl)(1-methyl-1H-imidazol-2-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CNIM and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of CNIM is not fully understood. However, it has been proposed that CNIM may act by inhibiting the activity of certain enzymes or proteins that are involved in cell growth and proliferation.
Biochemical and Physiological Effects
CNIM has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase pathway. It has also been reported to inhibit the growth of bacteria and fungi by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the advantages of using CNIM in lab experiments is its potency against cancer cells and microorganisms. However, one of the limitations of using CNIM is its toxicity towards normal cells and tissues.

Future Directions

For CNIM research include exploring its mechanism of action in more detail and investigating its potential applications in agriculture.

Synthesis Methods

The synthesis of CNIM has been reported using different methods. One of the methods involves the reaction of 2-chloro-5-nitrobenzoyl chloride with 1-methylimidazole in the presence of a base such as triethylamine. Another method involves the reaction of 2-chloro-5-nitrobenzoic acid with 1-methylimidazole in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

CNIM has been widely used in scientific research due to its potential applications in various fields. One of the significant applications of CNIM is in the field of medicinal chemistry. CNIM has been reported to have potent antitumor activity against various cancer cell lines. It has also been reported to have antimicrobial activity against different strains of bacteria and fungi.